Clomipramine(1+)
Overview
Description
Clomipramine(1+) is an ammonium ion resulting from the protonation of the dimethyl-substituted amino group of clomipramine. It is an ammonium ion derivative and an organic cation. It is a conjugate acid of a clomipramine.
Scientific Research Applications
Treatment of Stereotypic Behaviors and Self-Injury
Clomipramine has been evaluated for its effectiveness in treating chronic stereotypic and self-injurious behaviors in patients with developmental disorders. An open clinical trial reported that 91% of patients showed marked decreases in target behaviors, highlighting its potential in managing such conditions without significant seizure risks, even in those with previous histories of epileptic events (Garber et al., 1992).
Obsessive-Compulsive Symptomatology
Clomipramine has been extensively studied for its effectiveness in treating obsessive-compulsive symptoms. Studies have shown a high success rate, particularly in patients with primary diagnoses of obsessive-compulsive disorder. Its efficacy appears independent of factors like age, illness onset, duration, or severity, making it a significant treatment option for obsessive-compulsive symptomatology (Stroebel et al., 1984).
Application in Autistic Disorder
Clomipramine has been tested for reducing adventitious movements and compulsions in prepubertal boys with autistic disorder and severe mental retardation. In an open clinical trial, it was found to reduce these symptoms, although challenges such as interrater variability and subject heterogeneity were noted (Brašić et al., 1994).
Potential Use in Treating Trypanosoma Cruzi Infection
Research has explored clomipramine's potential as a treatment in the chronic phase of Trypanosoma cruzi infection. It was observed that clomipramine treatment decreased parasite load, reduced antibody levels, and reversed electrocardiographic abnormalities in treated animals, suggesting its potential as a novel chemotherapy for this disease phase (Bazán et al., 2016).
Potential Effects on Sleep Patterns
Studies on clomipramine have investigated its impact on REM sleep, particularly in relation to depressive behaviors. Research involving postnatal rats treated with clomipramine showed significant REM sleep reduction without increasing wakefulness, which provides insights into its potential effects on sleep patterns and associated depressive behaviors (Feng & Ma, 2002).
properties
Product Name |
Clomipramine(1+) |
|---|---|
Molecular Formula |
C19H24ClN2+ |
Molecular Weight |
315.9 g/mol |
IUPAC Name |
3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-dimethylazanium |
InChI |
InChI=1S/C19H23ClN2/c1-21(2)12-5-13-22-18-7-4-3-6-15(18)8-9-16-10-11-17(20)14-19(16)22/h3-4,6-7,10-11,14H,5,8-9,12-13H2,1-2H3/p+1 |
InChI Key |
GDLIGKIOYRNHDA-UHFFFAOYSA-O |
SMILES |
C[NH+](C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl |
Canonical SMILES |
C[NH+](C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-amino-N-methyl-5-(4-morpholinyl)-N-phenyl-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxamide](/img/structure/B1230090.png)
![N-[(4-chlorophenyl)methyl]-3-(1-ethyl-5-methyl-4-pyrazolyl)-4,5-dihydroisoxazole-5-carboxamide](/img/structure/B1230096.png)
![1-[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]-1-ethylthiourea](/img/structure/B1230098.png)
